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Compound of Interest

Compound Name:
Tetraethylenepentamine

pentahydrochloride

Cat. No.: B046610 Get Quote

In-Depth Technical Guide:
Tetraethylenepentamine Pentahydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tetraethylenepentamine
pentahydrochloride, a versatile chelating agent with significant applications in biomedical

research and drug development. The document details its chemical and physical properties,

experimental protocols for its use in cell culture and animal models, and its role in modulating

specific signaling pathways.

Core Compound Properties
Tetraethylenepentamine pentahydrochloride is the hydrochloride salt of

tetraethylenepentamine (TEPA). It is a potent chelator of divalent cations, exhibiting a high

affinity for copper (Cu²⁺) and zinc (Zn²⁺). This property makes it an invaluable tool for studying

the roles of these metal ions in various biological processes.

Molecular Formula and Weight
Molecular Formula: C₈H₂₃N₅·5HCl[1][2]

Molecular Weight: 371.61 g/mol [1][2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b046610?utm_src=pdf-interest
https://www.benchchem.com/product/b046610?utm_src=pdf-body
https://www.benchchem.com/product/b046610?utm_src=pdf-body
https://www.benchchem.com/product/b046610?utm_src=pdf-body
https://www.targetmol.com/compound/tetraethylenepentamine%20pentahydrochloride
https://www.scbt.com/p/tetraethylenepentamine-pentahydrochloride-4961-41-5
https://www.targetmol.com/compound/tetraethylenepentamine%20pentahydrochloride
https://www.scbt.com/p/tetraethylenepentamine-pentahydrochloride-4961-41-5
https://pubchem.ncbi.nlm.nih.gov/compound/Tetraethylenepentamine-pentahydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Linear Formula: HN(CH₂CH₂NHCH₂CH₂NH₂)₂·5HCl[4]

Quantitative Data Summary
The following table summarizes the key quantitative properties of tetraethylenepentamine
pentahydrochloride.

Property Value Citations

CAS Number 4961-41-5 [1][2][4]

Melting Point 280 °C (decomposes) [5]

Solubility in Water ≥141.8 mg/mL [6][7]

Solubility in DMSO 3.72 mg/mL (10 mM) [1]

Appearance White to off-white solid/powder [5]

Storage (Powder) -20°C for up to 3 years [1]

Storage (In Solvent) -80°C for up to 1 year [1]

Mechanism of Action: Metal Ion Chelation
Tetraethylenepentamine is a pentadentate ligand, meaning it can form five bonds with a central

metal ion. The nitrogen atoms in its structure possess lone pairs of electrons that readily

coordinate with transition metals like copper and zinc, forming stable complexes. This

sequestration of metal ions effectively reduces their bioavailability, allowing researchers to

investigate the effects of their depletion in biological systems.

Fig. 1: Chelation of a metal ion by Tetraethylenepentamine.

Experimental Protocols
This section provides detailed methodologies for the application of tetraethylenepentamine
pentahydrochloride in key research areas.

Induction of Copper Deficiency in Cell Culture
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This protocol describes a method for creating a functional copper deficiency in cultured cells,

using the HL-60 human promyelocytic leukemia cell line as an example.

Objective: To reduce intracellular copper levels and assess the activity of copper-dependent

enzymes.

Materials:

HL-60 cells

RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS)

Tetraethylenepentamine pentahydrochloride (TEPA-5HCl)

Copper (II) sulfate (CuSO₄)

Assay kits for Cu/Zn-superoxide dismutase (Cu/Zn-SOD) and cytochrome c oxidase activity

Procedure:

Cell Culture: Culture HL-60 cells in RPMI-1640 medium with 10% FBS at 37°C in a

humidified atmosphere of 5% CO₂.

Treatment:

Prepare a stock solution of TEPA-5HCl in sterile, deionized water.

Incubate HL-60 cells with varying concentrations of TEPA-5HCl (e.g., 10-50 µM) for 24-96

hours.

Include control groups: untreated cells, and cells co-incubated with TEPA-5HCl and an

equimolar or excess concentration of CuSO₄ to demonstrate the specificity of copper

chelation.

Analysis:

Harvest cells and prepare cell lysates.
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Measure intracellular copper concentration using atomic absorption spectroscopy.

Determine the activity of Cu/Zn-SOD and cytochrome c oxidase using commercially

available assay kits, following the manufacturer's instructions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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